5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane

• IUPAC Name: 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.13,7]decane
• InChI: InChI=1S/C16H21N3O2/c1-15-7-16(2)10-17(8-15)14(18(9-15)11-16)12-5-3-4-6-13(12)19(20)21/h3-6,14H,7-11H2,1-2H3
• InChI Key: SYIAZIMGILLPCD-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CN(C1)C(N(C2)C3)C4=CC=CC=C4[N+](=O)[O-])C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane, also known as DMTD, is a chemical compound that belongs to the class of diazatricyclic compounds. It has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complexation can lead to changes in the electronic properties of the compound, which can be exploited for various applications.
Biochemical and Physiological Effects:
5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic in animal studies, suggesting that it may be safe for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane is its versatility. It can be used in a wide range of scientific research applications, making it a valuable tool for researchers. However, one limitation of 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane is that it is not readily available commercially, which can make it difficult to obtain for some researchers.

Future Directions

There are many potential future directions for research involving 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane. One area of interest is the development of new applications for the compound, such as in the preparation of metal-organic frameworks. Additionally, further studies are needed to fully understand the mechanism of action of 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane and its potential biochemical and physiological effects.

Synthesis Methods

5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-nitrobenzaldehyde with 1,3-diaminopropane in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield 5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane.

Scientific Research Applications

5,7-dimethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decane has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the preparation of metal complexes, and as a building block for the synthesis of other compounds.